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Compound of Interest

Compound Name: 1-(3-Nitrophenyl)ethanol

Cat. No.: B1296107 Get Quote

Essential Safety and Handling Guide for 1-(3-
Nitrophenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(3-Nitrophenyl)ethanol. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Summary
1-(3-Nitrophenyl)ethanol is a compound that requires careful handling due to its potential

health hazards. The primary risks associated with this chemical are:

Skin Irritation: Causes skin irritation upon contact.[1]

Serious Eye Irritation: Can cause serious irritation and potential damage to the eyes.[1]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1]

Signal Word: Warning[1][2]
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A comprehensive approach to PPE is mandatory to ensure the safety of personnel handling 1-
(3-Nitrophenyl)ethanol. The following table outlines the required PPE.

PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash-resistant

safety goggles with side

protection are required.[1] A

face shield should be worn

over safety glasses when there

is a risk of splashing.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

[3]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[3][5] For tasks with a

higher risk of splashing, a

chemical-resistant apron or

coveralls should be

considered.[6]

Respiratory Protection Respirator

All work with 1-(3-

Nitrophenyl)ethanol should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[3][7][8] If engineering controls

are insufficient, an air-purifying

respirator with organic vapor

cartridges is necessary.[6]

Foot Protection Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[3]
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Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Pre-Experiment Checks:

Designated Area: All handling of 1-(3-Nitrophenyl)ethanol must occur in a designated area
within a certified chemical fume hood.[6]
Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested.[6]
PPE Inspection: Before starting, inspect all required PPE for any damage or defects.[6]
Ventilation: Ensure the fume hood is functioning correctly.[7][8]

2. Handling and Use:

Dispensing: When transferring the chemical, avoid creating dust or aerosols.[3]
Container Management: Keep the container of 1-(3-Nitrophenyl)ethanol tightly closed when
not in use.[1][3]
Avoid Contact: Avoid all personal contact with the chemical, including inhalation of dust or
vapors.[1][3]
Prohibited Actions: Do not eat, drink, or smoke in the handling area.[1]

3. Post-Handling Procedures:

Hand Washing: Thoroughly wash hands and any exposed skin with soap and water
immediately after handling.[1][3]
Decontamination: Decontaminate all work surfaces and equipment used during the
procedure.[3]
Clothing: Immediately remove any clothing that becomes contaminated.[1]

Emergency Procedures
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Exposure Route First-Aid Measures

In case of eye contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1]

In case of skin contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[1]

If inhaled

Remove the person to fresh air and keep them

at rest in a position comfortable for breathing.

Call a poison center or doctor if you feel unwell.

[1]

If swallowed Seek immediate medical attention.

Disposal Plan
Proper disposal of 1-(3-Nitrophenyl)ethanol and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All waste materials contaminated with 1-(3-Nitrophenyl)ethanol, including empty
containers, used gloves, and disposable labware, must be collected in a designated and
clearly labeled hazardous waste container.[3]

2. Waste Segregation:

Do not mix this waste with other waste streams unless specifically instructed by your
institution's environmental health and safety (EHS) office.[3] Nitro compounds may require
special waste handling procedures.[7][8]

3. Final Disposal:
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Dispose of the contents and container at an approved waste disposal plant in accordance
with local, state, and federal regulations.[1] The material can be disposed of by removal to a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5]
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Caption: Workflow for Safe Handling of 1-(3-Nitrophenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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